![molecular formula C20H16N6O5S2 B2439778 2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-nitrophenyl)acetamide CAS No. 847191-89-3](/img/structure/B2439778.png)
2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-nitrophenyl)acetamide
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Description
2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C20H16N6O5S2 and its molecular weight is 484.51. The purity is usually 95%.
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Scientific Research Applications
Thiophene Analogues and Carcinogenicity
Thiophene analogues of benzidine and 4-aminobiphenyl were synthesized and evaluated for potential carcinogenicity. These compounds, including thiophene derivatives like N-(5-phenylthiophen-2-yl)acetamide, were assessed in vitro for their carcinogenic potential. The activity profiles observed were consistent with their known chemistry, indicating potential carcinogenicity, yet suggesting doubt about their capability to elicit tumors in vivo. This reflects the importance of understanding the carcinogenic potential of synthetic compounds, especially those incorporating thiophene rings (Ashby et al., 1978).
Biological Effects of Acetamide Derivatives
A review of acetamide, its mono and dimethyl derivatives, highlighted the considerable addition to our knowledge around the biological consequences of exposure. This encompasses the commercial importance of these chemicals and their varied biological responses. The data for each chemical is considered separately, reflecting on their biology and usage. This review might inform the biological effects of acetamide derivatives, relevant for understanding compounds with acetamide functionalities (Kennedy, 2001).
Role of Pyrimido[4,5-d]pyrimidines in Drug Design
The importance of furanyl- or thienyl-substituted nucleobases, nucleosides, and their analogues, including pyrimido[4,5-d]pyrimidines, in medicinal chemistry, is significant. These compounds, especially with heteroaryl substituents, have shown optimized antiviral, antitumor, antimycobacterial, or antiparkinsonian action, highlighting their role in drug design and development. This information could be pertinent when considering the applications of complex pyrimido[4,5-d]pyrimidines derivatives in therapeutic settings (Ostrowski, 2022).
Advanced Oxidation Processes and Acetaminophen Degradation
The review on acetaminophen degradation by advanced oxidation processes sheds light on the pathway, by-products, biotoxicity, and potential environmental impacts. Such insights can inform the degradation and environmental toxicity considerations of complex organic compounds, including those with acetamide functionalities (Qutob et al., 2022).
properties
IUPAC Name |
2-(1,3-dimethyl-2,4-dioxo-7-thiophen-2-ylpyrimido[4,5-d]pyrimidin-5-yl)sulfanyl-N-(4-nitrophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N6O5S2/c1-24-17-15(19(28)25(2)20(24)29)18(23-16(22-17)13-4-3-9-32-13)33-10-14(27)21-11-5-7-12(8-6-11)26(30)31/h3-9H,10H2,1-2H3,(H,21,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUWJJYONFBXAJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3=CC=CS3)SCC(=O)NC4=CC=C(C=C4)[N+](=O)[O-])C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N6O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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